1-(1,1-Dimethoxyethyl)-4-nitrobenzene

• CAS No.: 53577-98-3
• Molecular Formula: C10H13NO4
• Molecular Weight: 211.21 g/mol
• IUPAC Name: 1-(1,1-dimethoxyethyl)-4-nitrobenzene
• InChI: InChI=1S/C10H13NO4/c1-10(14-2,15-3)8-4-6-9(7-5-8)11(12)13/h4-7H,1-3H3
• InChI Key: FRSFPLAEOHPZOK-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)[N+](=O)[O-])(OC)OC

Description

1-(1,1-Dimethoxyethyl)-4-nitrobenzene is a useful research compound. Its molecular formula is C10H13NO4 and its molecular weight is 211.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-(4-nitrophenyl)ethanone (5 g, 30 mmol) in MeOH was added trimethoxymethane (3.2 g, 30 mmol) followed by 4-methylbenzenesulfonic acid (29 mg, 0.15 mmol). The mixture was stirred for 72 h and quenched by adding solid Na2CO3 (16 mg, 0.15 mmol). Stirring was continued for 30 min and the mixture was filtered through a neutral alumina pad. The filtrate was concentrated and the crude product was re-crystallized with MeOH to afford the title compound as a white solid (6.4 g, 100%). MS (ESI) m/z [M+H]+212.